Cas no 2649419-71-4 (4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile)
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-methoxy-6-[(2-pyridinylmethyl)amino]-
- 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile
-
- Inchi: 1S/C15H13N5O/c1-21-14-6-13(18-9-12-4-2-3-5-17-12)10-20-15(14)11(7-16)8-19-20/h2-6,8,10,18H,9H2,1H3
- InChI Key: OFGMWKCBAZRKKE-UHFFFAOYSA-N
- SMILES: C12=C(C#N)C=NN1C=C(NCC1=NC=CC=C1)C=C2OC
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL221-100MG |
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-71-4 | 95% | 100mg |
¥1287.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL221-250MG |
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-71-4 | 95% | 250mg |
¥2059.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL221-500MG |
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-71-4 | 95% | 500mg |
¥3432.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL221-1G |
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-71-4 | 95% | 1g |
¥5148.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL221-5G |
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-71-4 | 95% | 5g |
¥15444.00 | 2023-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL221-10G |
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile |
2649419-71-4 | 95% | 10g |
¥25740.00 | 2023-05-07 |
4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile
Comprehensive Overview of 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2649419-71-4)
The compound 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2649419-71-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core substituted with a methoxy group, a pyridylmethylamino side chain, and a carbonitrile functional group, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for bioactive molecules targeting inflammation and metabolic disorders.
In recent years, the demand for novel heterocyclic compounds like 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile has surged due to their role in addressing unmet medical needs. The compound's pyridine and pyrazole moieties are known to enhance binding affinity to biological targets, a feature highly sought after in the development of small-molecule therapeutics. This aligns with current trends in precision medicine, where researchers focus on structure-activity relationships (SAR) to optimize drug efficacy and reduce off-target effects.
From a synthetic chemistry perspective, the introduction of the carbonitrile group at the 3-position of the pyrazolo[1,5-a]pyridine scaffold offers opportunities for further derivatization, such as cyclization or amidation reactions. This flexibility is critical for medicinal chemists exploring fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms. The compound's methoxy substituent also contributes to improved solubility and metabolic stability, key factors in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.
Environmental and regulatory considerations are increasingly shaping the synthesis and application of such compounds. 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile is designed with green chemistry principles in mind, minimizing hazardous byproducts during production. This resonates with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.
Analytical characterization of this compound typically involves advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and confirm the structural integrity of the pyrazolo[1,5-a]pyridine derivative, which is crucial for reproducibility in biological assays. The compound's CAS registry number (2649419-71-4) serves as a unique identifier in global chemical databases, facilitating collaboration across research institutions.
Emerging applications of 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile extend to material science, where its conjugated system shows promise in organic electronic materials. The π-electron-rich framework could potentially be exploited in OLED (Organic Light-Emitting Diode) technologies or sensor development, areas witnessing exponential growth due to IoT advancements.
In conclusion, 4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile represents a multifaceted chemical entity bridging medicinal chemistry and materials science. Its structural ingenuity and adaptability position it as a valuable asset in both drug discovery pipelines and next-generation material innovation. As research continues to unravel its full potential, this compound is poised to contribute significantly to scientific breakthroughs aligned with global health and technology priorities.
2649419-71-4 (4-methoxy-6-(2-pyridylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)